Cas no 1135298-33-7 (5-amino-2-methyl-2,3-dihydro-1-benzofuran-3-one)

• Product Name: 5-amino-2-methyl-2,3-dihydro-1-benzofuran-3-one
• CAS No: 1135298-33-7
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 5947929
• PubChem ID: 24971834
• Update Time: 2025-10-28

5-amino-2-methyl-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-methyl-2,3-dihydro-1-benzofuran-3-one
• 1135298-33-7
• 5-amino-2-methyl-benzofuran-3-one
• EN300-1448737
• 5-amino-2-methyl-1-benzofuran-3(2H)-one

• Inchi： 1S/C9H9NO2/c1-5-9(11)7-4-6(10)2-3-8(7)12-5/h2-5H,10H2,1H3
• InChI Key： VTJRDOBWVOJKPE-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C1C)=O)N

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3Ų

Additional information on 5-amino-2-methyl-2,3-dihydro-1-benzofuran-3-one

Introduction to 5-Amino-2-Methyl-2,3-Dihydro-1-Benzofuran-3-One (CAS No. 1135298-33-7)

5-Amino-2-methyl-2,3-dihydro-1-benzofuran-3-one (CAS No. 1135298-33-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a wide range of biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of 5-amino-2-methyl-2,3-dihydro-1-benzofuran-3-one consists of a benzofuran core with an amino and methyl substituent. The benzofuran scaffold is known for its presence in numerous natural products and synthetic compounds with diverse biological activities. The amino group and the methyl substituent further enhance the compound's reactivity and potential for functionalization, making it an attractive target for drug discovery and development.

Recent studies have highlighted the potential of 5-amino-2-methyl-2,3-dihydro-1-benzofuran-3-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its anti-inflammatory properties. The compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 5-amino-2-methyl-2,3-dihydro-1-benzofuran-3-one has also been investigated for its potential as an anticancer agent. Studies have shown that the compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. This property has been particularly noted in breast cancer and colon cancer cell lines, suggesting its potential as a novel therapeutic agent in oncology.

The pharmacokinetic properties of 5-amino-2-methyl-2,3-dihydro-1-benzofuran-3-one have also been studied extensively. Research indicates that the compound has favorable oral bioavailability and good plasma stability, which are crucial factors for its development as an oral medication. Furthermore, the compound has demonstrated low toxicity in preclinical studies, suggesting a favorable safety profile.

In the context of drug delivery systems, 5-amino-2-methyl-2,3-dihydro-1-benzofuran-3-one has been explored for its potential to enhance therapeutic efficacy through targeted delivery. Nanoparticle-based delivery systems have shown promise in improving the solubility and bioavailability of the compound, thereby enhancing its therapeutic effects while reducing side effects.

The synthesis of 5-amino-2-methyl-2,3-dihydro-1-benzofuran-3-one has been optimized to achieve high yields and purity. Various synthetic routes have been reported, including multistep processes involving condensation reactions and cyclization steps. These methods have been refined to ensure scalability and cost-effectiveness, making the compound more accessible for large-scale production.

In conclusion, 5-amino-2-methyl-2,3-dihydro-1-benzofuran-3-one (CAS No. 1135298-33-7) is a promising compound with a wide range of biological activities and therapeutic potentials. Its anti-inflammatory and anticancer properties, coupled with favorable pharmacokinetic characteristics and low toxicity, make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential in various disease models, paving the way for its future clinical applications.